Cas no 128464-25-5 (D-Glucose,O-2-(acetylamino)-2-deoxy-a-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®2)]-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]- (9CI))

• Product Name: D-Glucose,O-2-(acetylamino)-2-deoxy-a-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®2)]-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]- (9CI)
• CAS No: 128464-25-5
• MF: C₃₂H₅₅NO₂₄
• MW: 837.771413087845
• CID: 103009
• PubChem ID: 71308786
• Update Time: 2025-04-18

D-Glucose,O-2-(acetylamino)-2-deoxy-a-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®2)]-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• A-LE(B)-PENTASACCHARIDE
• D-Glucose,O-2-(acetylamino)-2-deoxy-a-D-galactopyranosyl-(1&reg
• iso-A-Pentasaccharide
• 2)]-O-b-D-galactopyranosyl-(1&reg
• 4)]- (9CI)
• iso-A-pentasaccharide from human urine
• α-galnac-(1→3)-(α-fuc-[1→2])-β-gal-(1→3)-(α-fuc-[1→4])-glc
• ALPHA-GALNAC-[1->3]-[ALPHA-FUC-(1->2)]-BETA-GAL-[1->3]-[ALPHA-FUC-(1->4)]-GLC
• A-Leb-Pentasaccharide, α-GalNAc-(1-3)-(α-Fuc-[1-2])-β-Gal-(1-3)-(α-Fuc-[1-4])-Glc
• 128464-25-5
• WURCS=2.0/4,5,4/[a2122h-1x_1-5][a2112h-1b_1-5][a1221m-1a_1-5][a2112h-1a_1-5_2*NCC/3=O]/1-2-3-4-3/a3-b1_a4-e1_b2-c1_b3-d1
• CHEBI:148995
• DTXSID70745638
• N-[(2R,3R,4R,5R,6R)-2-[(2S,3R,4S,5S,6R)-2-[(3R,4R,5R,6R)-2,3-Dihydroxy-6-(hydroxymethyl)-5-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-4-yl]oxy-5-hydroxy-6-(hydroxymethyl)-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-4-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• Fuc(a1-2)[GalNAc(a1-3)]Gal(b1-3)[Fuc(a1-4)]Glc
• 6-deoxy-alpha-L-galacto-hexopyranosyl-(1->2)-[2-acetamido-2-deoxy-alpha-D-galacto-hexopyranosyl-(1->3)]-beta-D-galacto-hexopyranosyl-(1->3)-[6-deoxy-alpha-L-galacto-hexopyranosyl-(1->4)]-D-gluco-hexopyranose
• iso-A-Pentasaccharide, from human urine, >=90%
• 2-Acetamido-2-deoxy-alpha-D-galactopyranosyl-(1->3)-[6-deoxy-alpha-L-galactopyranosyl-(1->2)]-beta-D-galactopyranosyl-(1->3)-[6-deoxy-alpha-L-galactopyranosyl-(1->4)]-D-glucopyranose
• D-Glucose,O-2-(acetylamino)-2-deoxy-a-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®2)]-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]- (9CI)

• Inchi： 1S/C32H55NO24/c1-7-14(38)19(43)21(45)30(49-7)54-24-12(6-36)51-28(48)23(47)26(24)56-32-27(57-31-22(46)20(44)15(39)8(2)50-31)25(17(41)11(5-35)53-32)55-29-13(33-9(3)37)18(42)16(40)10(4-34)52-29/h7-8,10-32,34-36,38-48H,4-6H2,1-3H3,(H,33,37)/t7-,8-,10+,11+,12+,13+,14+,15+,16-,17-,18+,19+,20+,21-,22-,23+,24+,25-,26+,27+,28?,29+,30-,31-,32-/m0/s1
• InChI Key： ZBXMDMBUJYNWCZ-NLMCABFBSA-N
• SMILES： O([C@@H]1[C@H](C(O)O[C@H](CO)[C@H]1O[C@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)O)O)O)O)[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O[C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)NC(C)=O)O[C@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)O)O)O

Computed Properties

• Exact Mass: 837.31140162g/mol
• Monoisotopic Mass: 837.31140162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 57
• Rotatable Bond Count: 12
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 24
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.5
• Topological Polar Surface Area: 395Ų

D-Glucose,O-2-(acetylamino)-2-deoxy-a-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®2)]-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]- (9CI) Security Information

• WGK Germany：3